Cas no 919940-74-2 (Benzenesulfonamide, N-8-quinolinyl-2-(trifluoromethyl)-)

• Product Name: Benzenesulfonamide, N-8-quinolinyl-2-(trifluoromethyl)-
• CAS No: 919940-74-2
• MF: C₁₆H₁₁F₃N₂O₂S
• MW: 352.330952882767
• CID: 6025139
• PubChem ID: 8823665
• Update Time: 2025-11-03

Benzenesulfonamide, N-8-quinolinyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-8-quinolinyl-2-(trifluoromethyl)-
• Z115639164
• SCHEMBL11973658
• 919940-74-2
• EN300-26868442
• N-(quinolin-8-yl)-2-(trifluoromethyl)benzene-1-sulfonamide
• AKOS033118466
• CDEDKRYDYBEARF-UHFFFAOYSA-N
• CHEMBL3956864

• Inchi： 1S/C16H11F3N2O2S/c17-16(18,19)12-7-1-2-9-14(12)24(22,23)21-13-8-3-5-11-6-4-10-20-15(11)13/h1-10,21H
• InChI Key： CDEDKRYDYBEARF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=C3C(=CC=C2)C=CC=N3)(=O)=O)=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 352.04933326g/mol
• Monoisotopic Mass: 352.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.471±0.06 g/cm3(Predicted)
• Boiling Point: 491.2±55.0 °C(Predicted)
• pka: 6.97±0.30(Predicted)

Additional information on Benzenesulfonamide, N-8-quinolinyl-2-(trifluoromethyl)-

Recent Advances in the Study of Benzenesulfonamide, N-8-quinolinyl-2-(trifluoromethyl)- (CAS: 919940-74-2)

Benzenesulfonamide, N-8-quinolinyl-2-(trifluoromethyl)- (CAS: 919940-74-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring a trifluoromethyl group and a quinolinyl moiety, has been the subject of extensive investigation. Researchers have explored its role as a potent inhibitor of various enzymes, including carbonic anhydrases and kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity and affinity for specific isoforms of carbonic anhydrase, making them promising candidates for the treatment of glaucoma and other conditions associated with abnormal enzyme activity.

In addition to its enzyme inhibitory properties, recent work has uncovered the compound's potential in targeting protein-protein interactions (PPIs). A team at the University of California, San Francisco, reported in Nature Chemical Biology that modified versions of Benzenesulfonamide, N-8-quinolinyl-2-(trifluoromethyl)- can disrupt critical PPIs involved in cancer progression. This finding opens new avenues for the development of anti-cancer therapeutics that operate through non-traditional mechanisms.

The synthesis and optimization of this compound have also seen significant advancements. A 2024 paper in Organic Letters detailed a novel, high-yield synthetic route that improves upon previous methods by reducing the number of steps and increasing overall efficiency. This development is particularly important for scaling up production for preclinical and clinical studies.

From a pharmacological perspective, recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies, conducted across multiple species, suggest that the compound has favorable characteristics for oral administration, with good bioavailability and a reasonable half-life. However, researchers note that further optimization may be required to address certain metabolic stability issues identified in human liver microsome assays.

Looking forward, the most promising applications of Benzenesulfonamide, N-8-quinolinyl-2-(trifluoromethyl)- appear to be in the areas of oncology and infectious diseases. Several pharmaceutical companies have included derivatives of this compound in their pipelines, with some candidates expected to enter Phase I clinical trials within the next two years. The compound's versatility and the growing body of research supporting its therapeutic potential make it a molecule worth watching in the coming years.

In conclusion, the recent research on Benzenesulfonamide, N-8-quinolinyl-2-(trifluoromethyl)- (CAS: 919940-74-2) demonstrates its significant potential in medicinal chemistry. The compound's unique properties and the ongoing development of optimized derivatives position it as a valuable tool for addressing various therapeutic challenges. Continued research in this area is likely to yield important discoveries that could translate into novel treatments for multiple diseases.